Cas no 2034610-83-6 (N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• CAS No: 2034610-83-6
• MF: C₂₁H₂₀FNO₂
• MW: 337.387409210205
• CID: 6232851
• PubChem ID: 119104163
• Update Time: 2025-10-31

N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• 2034610-83-6
• AKOS026697314
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• N-(1-(benzofuran-2-yl)propan-2-yl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• F6556-7618

• Inchi： 1S/C21H20FNO2/c1-14(12-18-13-15-4-2-3-5-19(15)25-18)23-20(24)21(10-11-21)16-6-8-17(22)9-7-16/h2-9,13-14H,10-12H2,1H3,(H,23,24)
• InChI Key： QCVCWPKUBNBVCT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NC(C)CC2=CC3C=CC=CC=3O2)=O)CC1

Computed Properties

• Exact Mass: 337.14780704g/mol
• Monoisotopic Mass: 337.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.2Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide

Introduction to N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 2034610-83-6)

N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide, identified by its CAS number 2034610-83-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropane ring, aromatic rings, and fluorinated substituents. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The cyclopropane moiety in this compound is particularly noteworthy due to its strained three-membered ring structure. This structural feature often enhances the bioactivity of molecules by increasing their lipophilicity and facilitating interactions with biological targets. In recent years, there has been a growing interest in cyclopropane-containing compounds due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways.

The benzofuran scaffold is another key structural component of N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide. Benzofuran derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The benzofuran moiety can serve as a privileged scaffold for drug design, offering a versatile platform for the development of novel therapeutic agents. The incorporation of this moiety into the compound under discussion suggests that it may possess similar bioactivities, making it a promising candidate for further investigation.

The presence of the 4-fluorophenyl group in the molecule adds another layer of complexity and functionality. Fluoro substitution is a common strategy in medicinal chemistry due to the ability of fluorine atoms to modulate the pharmacokinetic and pharmacodynamic properties of drugs. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. In the context of N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide, the 4-fluorophenyl group may play a crucial role in optimizing its interaction with biological targets and improving its overall efficacy.

Recent research has highlighted the potential of this compound as a lead molecule for the development of novel therapeutic agents. Studies have demonstrated that derivatives of this compound can exhibit significant activity against various disease-related targets. For example, preliminary studies suggest that N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide and its analogs may have potential applications in the treatment of neurological disorders, where the modulation of inflammatory pathways is crucial.

In addition to its potential therapeutic applications, this compound has also attracted interest from the perspective of synthetic chemistry. The synthesis of complex molecules like N-1-(1-benzofuran-2-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. The development of efficient synthetic routes not only facilitates further exploration of this compound's bioactivity but also contributes to the broader field of organic synthesis.

The structural features of N-1-(1-benzofuran -2 -y l) propan -2 -y l - 1 - (4 -fluoro phen yl) cyc lo pro pane - 1 - car box amide make it an intriguing candidate for further study in various pharmacological contexts. The combination of a strained cyclopropane ring, a benzofuran scaffold, and a fluorinated aromatic group creates a molecule with unique chemical and biological properties. As research continues to uncover new applications for this compound and its derivatives, it is likely that N - 1 - ( 1 - b enz o furan - 2 - y l ) pro pan - 2 - y l - 1 - ( 4 - fluoro phen yl ) cyc lo pro pane - 1 - car box am ide will play an increasingly important role in the development of novel therapeutic agents.